Cas no 887351-37-3 (N-Cyclopropyl-4-fluoro-2-nitroaniline)

N-Cyclopropyl-4-fluoro-2-nitroaniline structure
887351-37-3 structure
Product Name:N-Cyclopropyl-4-fluoro-2-nitroaniline
CAS No:887351-37-3
MF:C9H9FN2O2
MW:196.178365468979
MDL:MFCD08448315
CID:712976
PubChem ID:26986237
Update Time:2024-10-26

N-Cyclopropyl-4-fluoro-2-nitroaniline Chemical and Physical Properties

Names and Identifiers

    • N-Cyclopropyl-4-fluoro-2-nitroaniline
    • Benzenamine,N-cyclopropyl-4-fluoro-2-nitro-
    • PC8336
    • 2-(Cyclopropylamino)-5-fluoronitrobenzene, N-(4-Fluoro-2-nitrophenyl)cyclopropylamine
    • Benzenamine, N-cyclopropyl-4-fluoro-2-nitro-
    • SCHEMBL931990
    • DB-371506
    • EN300-82041
    • MFCD08448315
    • DTXSID60650525
    • BS-23959
    • AKOS006229148
    • 887351-37-3
    • F75279
    • Z31233083
    • MDL: MFCD08448315
    • Inchi: 1S/C9H9FN2O2/c10-6-1-4-8(11-7-2-3-7)9(5-6)12(13)14/h1,4-5,7,11H,2-3H2
    • InChI Key: IFVGZPQVABAJNL-UHFFFAOYSA-N
    • SMILES: C1(NC2CC2)=CC=C(F)C=C1[N+]([O-])=O

Computed Properties

  • Exact Mass: 196.06500
  • Monoisotopic Mass: 196.06480570g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 57.8Ų

Experimental Properties

  • Density: 1.461±0.06 g/cm3(Predicted)
  • Boiling Point: 323.0±32.0 °C(Predicted)
  • PSA: 57.85000
  • LogP: 2.90440
  • pka: -1.98±0.20(Predicted)

N-Cyclopropyl-4-fluoro-2-nitroaniline Customs Data

  • HS CODE:2921420090
  • Customs Data:

    China Customs Code:

    2921420090

    Overview:

    2921420090 Other aniline derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2921420090 aniline derivatives and their salts VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Cyclopropyl-4-fluoro-2-nitroaniline Pricemore >>

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N-Cyclopropyl-4-fluoro-2-nitroaniline Production Method

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